Cas no 1805395-75-8 (4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde
• CAS No: 1805395-75-8
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4889367
• Update Time: 2025-05-23

4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c9-8(10)6-7(14)4(2-11)1-5(3-13)12-6/h1,3,8,14H,2,11H2
• InChI Key： FDZQFTOFGLUGAJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C=O)N=1)CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde

Introduction to 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde (CAS No. 1805395-75-8)

4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805395-75-8, possesses a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both an aminomethyl group and a difluoromethyl substituent, in conjunction with a hydroxyl and aldehyde functional group, endows this molecule with distinctive chemical properties that are highly relevant to modern drug discovery efforts.

The aminomethyl moiety, located at the 4-position of the pyridine ring, introduces a nucleophilic center that can participate in various coupling reactions, such as amide or urea bond formation, which are critical for constructing biologically active molecules. Concurrently, the difluoromethyl group, positioned at the 2-position, is known to enhance metabolic stability and binding affinity in drug candidates. This combination of features makes 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde an intriguing scaffold for developing novel therapeutic agents.

The hydroxypyridine core of this compound is particularly noteworthy, as pyridine derivatives are widely prevalent in pharmacologically active compounds. The hydroxyl group at the 3-position further expands the compound's reactivity, allowing for diverse functionalization strategies. Moreover, the aldehyde functionality at the 6-position serves as a versatile handle for further derivatization, enabling the synthesis of more complex molecules through condensation reactions or oxidation pathways.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. The structural motifs present in 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde align well with current trends in drug design, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The pyridine scaffold is frequently employed in such molecules due to its ability to mimic natural substrates and interact favorably with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The presence of multiple reactive sites allows chemists to systematically modify its structure to optimize biological activity. For instance, the aminomethyl group can be coupled to carboxylic acids or esters to form amides, while the aldehyde can undergo condensation reactions with hydrazines or phenols to yield Schiff bases or imines. These transformations open up numerous possibilities for generating derivatives with tailored properties.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that modifications to its structure can fine-tune its interactions with biological targets, such as proteins or enzymes. By leveraging these insights, researchers can design analogs with improved selectivity and potency. This approach is particularly valuable in scenarios where subtle changes in molecular architecture can significantly impact pharmacological outcomes.

The difluoromethyl substituent is another key feature that contributes to the compound's appeal. This group is well-documented for its ability to improve pharmacokinetic profiles by increasing lipophilicity and metabolic stability. In drug development pipelines, such properties are highly desirable as they often correlate with better bioavailability and reduced toxicity. Consequently, compounds incorporating difluoromethyl groups are frequently explored in preclinical studies.

Current research efforts are focused on harnessing the synthetic versatility of 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde to develop novel therapeutics. For example, studies have investigated its potential as a precursor for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. By modifying its functional groups or introducing additional substituents, researchers aim to create molecules that selectively inhibit specific kinases while minimizing off-target effects.

The aldehyde functionality at the 6-position also presents opportunities for further derivatization into more complex structures. For instance, it can be reduced to an alcohol or further oxidized to an acid derivative, depending on the desired outcome. These transformations are instrumental in generating diverse libraries of compounds for high-throughput screening (HTS) campaigns.

In conclusion,4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde (CAS No. 1805395-75-8) represents a structurally rich and synthetically versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for developing novel drug candidates targeting various diseases. As computational methods continue to advance and our understanding of molecular interactions deepens,this compound is poised to play an increasingly important role in future drug discovery endeavors.